Cas no 54119-42-5 (5-ethenyl-2-methoxy-1,3-dimethylbenzene)

• Product Name: 5-ethenyl-2-methoxy-1,3-dimethylbenzene
• CAS No: 54119-42-5
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 6588596
• PubChem ID: 165611989
• Update Time: 2025-07-27

5-ethenyl-2-methoxy-1,3-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 5-ethenyl-2-methoxy-1,3-dimethylbenzene
• Benzene, 5-ethenyl-2-methoxy-1,3-dimethyl-
• EN300-1735557
• 54119-42-5

• Inchi： 1S/C11H14O/c1-5-10-6-8(2)11(12-4)9(3)7-10/h5-7H,1H2,2-4H3
• InChI Key： MVUXWFCEHVBIPB-UHFFFAOYSA-N
• SMILES： C1(C)=CC(C=C)=CC(C)=C1OC

Computed Properties

• Exact Mass: 162.104465066g/mol
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.943±0.06 g/cm3(Predicted)
• Boiling Point: 241.0±9.0 °C(Predicted)

Additional information on 5-ethenyl-2-methoxy-1,3-dimethylbenzene

Professional Introduction to Compound with CAS No. 54119-42-5 and Product Name: 5-ethenyl-2-methoxy-1,3-dimethylbenzene

5-ethenyl-2-methoxy-1,3-dimethylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 54119-42-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic hydrocarbon derivative exhibits a unique structural framework that has garnered considerable attention from the scientific community due to its potential applications in various biochemical pathways and synthetic methodologies. The compound's molecular structure, characterized by a benzene ring substituted with an ethenyl group, two methyl groups, and a methoxy group, imparts distinct electronic and steric properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 5-ethenyl-2-methoxy-1,3-dimethylbenzene can be represented as C₁₁H₁₄O, reflecting its composition of carbon, hydrogen, and oxygen atoms. The presence of the ethenyl (vinyl) group at the 5-position of the benzene ring enhances its reactivity, making it susceptible to various chemical transformations such as polymerization, oxidation, and coupling reactions. These characteristics are particularly relevant in the context of modern pharmaceutical development, where novel intermediates like this one are often explored for their ability to serve as building blocks in drug design.

In recent years, there has been growing interest in the applications of 5-ethenyl-2-methoxy-1,3-dimethylbenzene in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop new methodologies for constructing heterocyclic compounds, which are prevalent in many therapeutic agents. For instance, studies have demonstrated its utility in generating fused ring systems through cyclization reactions, thereby expanding the arsenal of molecular scaffolds available to medicinal chemists. The methoxy group at the 2-position also plays a crucial role in modulating the electronic properties of the molecule, influencing its interactions with biological targets.

One of the most compelling aspects of 5-ethenyl-2-methoxy-1,3-dimethylbenzene is its potential role in developing novel pharmacological agents. The combination of electron-withdrawing and electron-donating groups on its aromatic core creates a delicate balance that can be exploited to fine-tune the biological activity of derived compounds. For example, derivatives of this molecule have been investigated for their antimicrobial and anti-inflammatory properties. Preliminary studies suggest that certain analogs exhibit promising activity against Gram-positive bacteria by interfering with essential metabolic pathways. This aligns with current trends in antibiotic discovery, where there is an urgent need for new compounds to combat rising resistance rates.

The synthetic accessibility of 5-ethenyl-2-methoxy-1,3-dimethylbenzene is another factor that contributes to its significance in chemical research. The compound can be readily synthesized through well-established organic reactions such as Friedel-Crafts alkylation and methylation followed by selective functionalization. These synthetic routes not only highlight its versatility but also underscore the importance of robust methodologies in enabling efficient access to structurally complex molecules. The ability to produce 54119-42-5 on a scalable basis is particularly important for industrial applications where cost-effective production is essential.

Advances in computational chemistry have further enhanced our understanding of 5-ethenyl-2-methoxy-1,3-dimethylbenzene's reactivity and potential applications. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These simulations have been instrumental in guiding experimental efforts by predicting optimal reaction conditions and identifying potential lead compounds for further optimization. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.

The environmental impact of synthesizing and utilizing 54119-42-5 is also a critical consideration in modern chemical research. Efforts are underway to develop greener synthetic protocols that minimize waste and reduce energy consumption. For instance, catalytic methods have been explored as alternatives to traditional stoichiometric approaches, offering improved efficiency and sustainability. Such innovations are essential for ensuring that chemical processes align with global sustainability goals while maintaining high standards of product quality.

In conclusion,5-ethenyl-2-methoxy-1,3-dimethylbenzene represents a fascinating compound with diverse applications across organic chemistry and pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with potential biological activity. As research continues to uncover new methodologies and applications for this compound,CAS No 54119-42-5 will undoubtedly remain at the forefront of scientific inquiry. The ongoing exploration of its derivatives promises to yield novel therapeutic agents that address unmet medical needs while adhering to principles of sustainability and innovation.